![molecular formula C8H12Cl3N3S B6610078 N''-[3-(2,5-dichlorothiophen-3-yl)propyl]guanidine hydrochloride CAS No. 2694745-52-1](/img/structure/B6610078.png)
N''-[3-(2,5-dichlorothiophen-3-yl)propyl]guanidine hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N'-[3-(2,5-dichlorothiophen-3-yl)propyl]guanidine hydrochloride (NDPG) is an organic compound of the thiophene family, which is widely used in various scientific research applications. NDPG is a white crystalline solid with a melting point of about 140-142 °C and a boiling point of about 255-256 °C. The chemical formula of NDPG is C7H11Cl2N2S and it is soluble in water, ethanol, and other organic solvents.
Scientific Research Applications
N''-[3-(2,5-dichlorothiophen-3-yl)propyl]guanidine hydrochloride is widely used in scientific research applications, including the study of enzyme kinetics, biological and biochemical assays, and drug discovery. This compound has been used as a substrate in various biochemical assays, including enzyme kinetics, protein-protein interactions, and metabolic pathways. This compound has also been used in the study of drug metabolism, drug-drug interactions, and drug-target interactions. This compound is also used as a reagent in the synthesis of various organic compounds.
Mechanism of Action
N''-[3-(2,5-dichlorothiophen-3-yl)propyl]guanidine hydrochloride is a substrate for various enzymes and proteins, and its mechanism of action is dependent on the enzyme or protein it is acting upon. In general, this compound binds to the active site of the enzyme or protein and is then converted into a product by the enzyme or protein. The product is then released from the active site, allowing for the enzyme or protein to continue its normal activity.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. This compound has been found to inhibit the activity of various enzymes, including acetylcholinesterase, trypsin, and phosphodiesterase. This compound has also been found to have an inhibitory effect on the synthesis of various proteins, including collagen, elastin, and laminin. This compound has also been found to have an inhibitory effect on the activity of various receptors, including muscarinic and nicotinic acetylcholine receptors.
Advantages and Limitations for Lab Experiments
N''-[3-(2,5-dichlorothiophen-3-yl)propyl]guanidine hydrochloride is a versatile compound that can be used in a variety of laboratory experiments. This compound is relatively stable and has a high solubility in aqueous solutions, making it suitable for use in biochemical assays. This compound is also relatively non-toxic, making it safe for use in laboratory experiments. However, this compound has a low solubility in organic solvents, making it unsuitable for use in some organic synthesis reactions.
Future Directions
The use of N''-[3-(2,5-dichlorothiophen-3-yl)propyl]guanidine hydrochloride in scientific research is still in its early stages, and there is much potential for further exploration. This compound could be used in the study of enzyme kinetics and protein-protein interactions to gain a better understanding of these processes. This compound could also be used in the study of drug metabolism and drug-target interactions to gain a better understanding of the mechanisms of action of various drugs. This compound could also be used in the synthesis of various organic compounds to create novel compounds with potential therapeutic applications. This compound could also be used in the development of new assays for the detection of various biochemical compounds. Finally, this compound could be used in the study of biochemical and physiological effects to gain a better understanding of the effects of various compounds on the human body.
Synthesis Methods
N''-[3-(2,5-dichlorothiophen-3-yl)propyl]guanidine hydrochloride is synthesized by the reaction of 2,5-dichlorothiophene-3-carbaldehyde with guanidine hydrochloride in aqueous solution. The reaction is carried out in the presence of a catalyst such as zinc chloride or sodium hydroxide. The reaction is carried out at a temperature of 70-80 °C and the product is isolated by filtration.
Properties
IUPAC Name |
2-[3-(2,5-dichlorothiophen-3-yl)propyl]guanidine;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11Cl2N3S.ClH/c9-6-4-5(7(10)14-6)2-1-3-13-8(11)12;/h4H,1-3H2,(H4,11,12,13);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VKHBLGXFOFQFKI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(SC(=C1CCCN=C(N)N)Cl)Cl.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12Cl3N3S |
Source
|
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.6 g/mol |
Source
|
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.